molecular formula C14H13NO2 B8748252 Benzyl 2-pyridin-4-ylacetate CAS No. 380830-50-2

Benzyl 2-pyridin-4-ylacetate

Cat. No.: B8748252
CAS No.: 380830-50-2
M. Wt: 227.26 g/mol
InChI Key: HGIBSZNFSJTSOV-UHFFFAOYSA-N
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Description

Benzyl 2-pyridin-4-ylacetate is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

380830-50-2

Molecular Formula

C14H13NO2

Molecular Weight

227.26 g/mol

IUPAC Name

benzyl 2-pyridin-4-ylacetate

InChI

InChI=1S/C14H13NO2/c16-14(10-12-6-8-15-9-7-12)17-11-13-4-2-1-3-5-13/h1-9H,10-11H2

InChI Key

HGIBSZNFSJTSOV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC(=O)CC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-pyridylacetate (Step A, 2.5 g, 16 mmol) and benzyl alcohol (3.4 mL, 33 mmol) in anhydrous tetrahydrofuran (10 mL) at −10° C. was added butyllithium (2 M in cyclohexane, 16 mL, 33 mL), and the reaction was allowed to warm to room temperature overnight. The volatile materials were removed on a rotary evaporator, and the residue was diluted with methylene chloride (50 mL), washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated to dryness, and the residue was purified by flash column chromatography eluted with 30% ethyl acetate in hexane to give the title compound. 1H NMR (400 MHz, CD3OD): δ 8.43 (d, 2H), 7.38 (d, 2H), 7.32 (m, 5 H), 5.16 (s, 2H), 3.99 (s, 2H).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
3.4 mL
Type
reactant
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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